Cas no 660408-21-9 ((E)-1-(4-methoxyphenyl)methylidene-2-phenylhydrazine)

• Product Name: (E)-1-(4-methoxyphenyl)methylidene-2-phenylhydrazine
• CAS No: 660408-21-9
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 1707240
• PubChem ID: 9576953
• Update Time: 2025-10-10

(E)-1-(4-methoxyphenyl)methylidene-2-phenylhydrazine Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-methoxy-, phenylhydrazone, (E)-
• (E)-1-(4-methoxyphenyl)methylidene-2-phenylhydrazine
• 622-73-1
• Anisoldehyde phenylhydrazone
• Anisaldehydphenylhydrazon
• IZUQZLGWRCYWCB-RVDMUPIBSA-N
• AKOS002238519
• Benzaldehyde, 4-methoxy-, phenylhydrazone
• (E)-1-[(4-methoxyphenyl)methylidene]-2-phenylhydrazine
• 660408-21-9
• p-Anisaldehyde, phenylhydrazone
• (E)-1-(4-methoxybenzylidene)-2-phenylhydrazine
• STL281789
• N-Phenyl-N'-(4-methoxybenzylidene)hydrazine
• p-Anisaldehyde phenylhydrazone
• NSC405692
• (1E)-1-(4-methoxybenzylidene)-2-phenylhydrazine
• NSC 405692
• NSC-405692
• 4-Methoxybenzaldehyde phenylhydrazone
• F0039-0148
• SCHEMBL13875562
• N-[(E)-(4-methoxyphenyl)methylideneamino]aniline

• Inchi： 1S/C14H14N2O/c1-17-14-9-7-12(8-10-14)11-15-16-13-5-3-2-4-6-13/h2-11,16H,1H3/b15-11+
• InChI Key： IZUQZLGWRCYWCB-RVDMUPIBSA-N
• SMILES： O(C)C1C=CC(/C=N/NC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 226.110613074g/mol
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33.6Ų

Additional information on (E)-1-(4-methoxyphenyl)methylidene-2-phenylhydrazine

Compound CAS No 660408-21-9: (E)-1-(4-Methoxyphenyl)methylidene-2-phenylhydrazine

The compound with CAS No 660408-21-9, commonly referred to as (E)-1-(4-methoxyphenyl)methylidene-2-phenylhydrazine, is a significant organic compound in the field of chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical and pharmaceutical industries. The molecular structure of this compound consists of a hydrazine backbone with a substituted phenyl group and a methoxyphenyl group, which contributes to its reactive properties and biological activity.

Recent studies have highlighted the importance of hydrazine derivatives like this compound in the synthesis of heterocyclic compounds, which are widely used in drug design and development. The E configuration of the compound plays a crucial role in determining its stability and reactivity. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer drug discovery.

The 4-methoxyphenyl group in the molecule introduces electronic effects that enhance the compound's ability to participate in various chemical reactions. This makes it a valuable intermediate in organic synthesis, especially in the construction of complex molecular frameworks. Additionally, the presence of the phenyl group enhances the compound's aromaticity, which is essential for its stability and reactivity under different reaction conditions.

One of the most notable applications of (E)-1-(4-methoxyphenyl)methylidene-2-phenylhydrazine is in the synthesis of thiazole derivatives. These derivatives have shown promising results in preclinical studies as potential inhibitors of certain enzymes associated with neurodegenerative diseases. The ability of this compound to form stable intermediates during synthesis has made it an invaluable tool in medicinal chemistry.

Furthermore, recent advancements in green chemistry have led to the exploration of this compound as a sustainable reagent for organic transformations. Its use in catalytic reactions under mild conditions has been reported, making it an eco-friendly alternative to traditional reagents. This aligns with the growing demand for environmentally responsible practices in the chemical industry.

The synthesis of (E)-1-(4-methoxyphenyl)methylidene-2-phenylhydrazine involves a series of well-established organic reactions, including condensation and cyclization processes. The optimization of reaction conditions has been a focus area for researchers aiming to improve yield and purity. Modern techniques such as microwave-assisted synthesis have been employed to accelerate reaction times while maintaining product quality.

In terms of spectroscopic analysis, this compound exhibits characteristic absorption bands in UV-Vis spectroscopy due to its conjugated system. NMR spectroscopy has been instrumental in confirming the stereochemistry and purity of the compound, ensuring its reliability for further studies. Mass spectrometry data has also been utilized to confirm molecular weight and structural integrity.

The biological evaluation of (E)-1-(4-methoxyphenyl)methylidene-2-phenylhydrazine has revealed its potential as an antioxidant agent. In vitro assays have demonstrated its ability to scavenge free radicals, which is a critical property for compounds targeting oxidative stress-related diseases. This opens up avenues for its application in nutraceuticals and cosmeceuticals.

Collaborative research efforts between academic institutions and pharmaceutical companies have further expanded our understanding of this compound's properties. Interdisciplinary approaches combining computational chemistry with experimental validation have provided deeper insights into its electronic structure and reactivity patterns.

In conclusion, (E)-1-(4-methoxyphenyl)methylidene-2-phenylhydrazine (CAS No 660408-21-9) stands out as a versatile compound with significant potential across multiple domains. Its unique structural features, combined with recent advancements in synthetic methodologies and biological applications, position it as a key player in modern chemical research.